(3S,4R)-1-AZABICYCLO[2.2.1]HEPTAN-3-AMINE

• Molecular Formula: C6H12N2
• Molecular Weight: 112.17 g/mol
• IUPAC Name: (3S,4R)-1-azabicyclo[2.2.1]heptan-3-amine
• InChI: InChI=1S/C6H12N2/c7-6-4-8-2-1-5(6)3-8/h5-6H,1-4,7H2/t5-,6-/m1/s1
• InChI Key: LZEPFDKCZQKGBT-PHDIDXHHSA-N
• Isomeric SMILES: C1CN2C[C@@H]1[C@@H](C2)N
• Canonical SMILES: C1CN2CC1C(C2)N

Description

(3S,4R)-1-Azabicyclo[221]heptan-3-amine is a bicyclic amine compound with a unique structure that includes a nitrogen atom within a bicyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3S,4R)-1-Azabicyclo[2.2.1]heptan-3-amine typically involves the use of proline derivatives as starting materials. One common method involves the epimerization-lactamization cascade reaction of functionalized (2S,4R)-4-aminoproline methyl esters. This process includes epimerization under basic conditions followed by intramolecular aminol